Cas no 413582-76-0 (4-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid)

• Product Name: 4-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid
• CAS No: 413582-76-0
• MF: C₁₄H₁₀Cl₂O₂S
• MW: 313.199000835419
• CID: 843501
• PubChem ID: 780817
• Update Time: 2025-04-19

4-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(2,5-DICHLOROPHENYL)THIO]METHYL]BENZOIC ACID
• 4-{[(2,5-dichlorophenyl)thio]methyl}benzoic acid
• 4-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid

• Inchi： 1S/C14H10Cl2O2S/c15-11-5-6-12(16)13(7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： YMBRGRZBAQOBPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SCC1C=CC(C(=O)O)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4